6-[2-(1-pyrazol-1-ylpropan-2-ylamino)ethoxy]-3,4-dihydro-1H-quinolin-2-one

• IUPAC Name: 6-[2-(1-pyrazol-1-ylpropan-2-ylamino)ethoxy]-3,4-dihydro-1H-quinolin-2-one
• InChI: InChI=1S/C17H22N4O2/c1-13(12-21-9-2-7-19-21)18-8-10-23-15-4-5-16-14(11-15)3-6-17(22)20-16/h2,4-5,7,9,11,13,18H,3,6,8,10,12H2,1H3,(H,20,22)
• InChI Key: VTLZQPWOMLEVTQ-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1C=CC=N1)NCCOC2=CC3=C(C=C2)NC(=O)CC3
• Molecular Formula: C17H22N4O2
• Molecular Weight: 314.4 g/mol

Description

6-[2-(1-pyrazol-1-ylpropan-2-ylamino)ethoxy]-3,4-dihydro-1H-quinolin-2-one is a synthetic compound with potential therapeutic applications. It is a quinoline derivative that has been extensively studied for its ability to modulate various biological processes.

Scientific Research Applications

6-[2-(1-pyrazol-1-ylpropan-2-ylamino)ethoxy]-3,4-dihydro-1H-quinolin-2-one has been studied for its potential therapeutic applications in various fields such as cancer, inflammation, and neurodegenerative diseases. It has been shown to inhibit the proliferation of cancer cells by inducing apoptosis and cell cycle arrest. It also has anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. In addition, it has been studied for its neuroprotective effects in Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of 6-[2-(1-pyrazol-1-ylpropan-2-ylamino)ethoxy]-3,4-dihydro-1H-quinolin-2-one involves its ability to modulate various signaling pathways. It has been shown to inhibit the activity of protein kinases such as AKT and ERK, which are involved in cell proliferation and survival. It also inhibits the activity of NF-κB, a transcription factor that regulates the expression of pro-inflammatory cytokines. In addition, it has been shown to activate the Nrf2-ARE pathway, which is involved in the cellular defense against oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis. It also has anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, it has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using 6-[2-(1-pyrazol-1-ylpropan-2-ylamino)ethoxy]-3,4-dihydro-1H-quinolin-2-one in lab experiments include its ability to modulate various signaling pathways and its potential therapeutic applications in various fields. However, its limitations include its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of 6-[2-(1-pyrazol-1-ylpropan-2-ylamino)ethoxy]-3,4-dihydro-1H-quinolin-2-one. One direction is to study its potential therapeutic applications in other diseases such as cardiovascular diseases and diabetes. Another direction is to develop more potent and selective derivatives of this compound. In addition, further studies are needed to understand its mechanism of action and its potential toxicity.

Synthesis Methods

The synthesis of 6-[2-(1-pyrazol-1-ylpropan-2-ylamino)ethoxy]-3,4-dihydro-1H-quinolin-2-one involves the reaction of 2-(1-pyrazol-1-ylpropan-2-ylamino)ethanol with 2-chloro-3,4-dihydroquinolin-2-one in the presence of a base such as potassium carbonate. The reaction proceeds via an SN2 mechanism and results in the formation of the desired product.